Cas no 1338468-04-4 (4-(phenylamino)-3-Pyridinecarboxaldehyde)

• Product Name: 4-(phenylamino)-3-Pyridinecarboxaldehyde
• CAS No: 1338468-04-4
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 2135154
• Update Time: 2023-11-19

4-(phenylamino)-3-Pyridinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(phenylamino)-3-Pyridinecarboxaldehyde
• 3-Pyridinecarboxaldehyde,4-(phenylamino)-
• 3-Pyridinecarboxaldehyde, 4-(phenylamino)-
• CID 87399315

• Inchi： 1S/C12H10N2O/c15-9-10-8-13-7-6-12(10)14-11-4-2-1-3-5-11/h1-9H,(H,13,14)
• InChI Key： WIQQASKLLYBPSX-UHFFFAOYSA-N
• SMILES： O=CC1C=NC=CC=1NC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 202
• Topological Polar Surface Area: 42

Experimental Properties

• Density: 1.236±0.06 g/cm3(Predicted)
• Boiling Point: 365.1±27.0 °C(Predicted)
• pka: 5.06±0.18(Predicted)